molecular formula C21H21N3O2 B7571441 N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide

N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide

Cat. No. B7571441
M. Wt: 347.4 g/mol
InChI Key: XOVGXIXCWDQDMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide, also known as BPIC, is a chemical compound that has been studied for its potential use in scientific research. The compound has been found to have various biochemical and physiological effects that make it a useful tool in the study of certain biological processes. In

Mechanism of Action

The mechanism of action of N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide involves its binding to the dopamine D3 receptor and inhibition of certain enzymes. The binding of N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide to the dopamine D3 receptor leads to the activation of certain signaling pathways, which can affect various physiological processes. The inhibition of enzymes by N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide can lead to the accumulation of certain neurotransmitters, which can affect neuronal signaling.
Biochemical and Physiological Effects
N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide has been found to have various biochemical and physiological effects. The compound has been shown to increase dopamine release in certain brain regions, which can affect reward processing and motivation. N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide has also been found to improve cognitive function in animal models, possibly through its inhibition of acetylcholinesterase and butyrylcholinesterase.

Advantages and Limitations for Lab Experiments

N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide has several advantages for use in lab experiments. The compound has a high affinity for the dopamine D3 receptor, which makes it a useful tool for studying certain neurological processes. N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide also has a relatively low toxicity, which makes it safe for use in animal studies. However, the limitations of N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide include its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide. One area of research is the exploration of its potential use in the treatment of neurological disorders, such as Parkinson's disease and schizophrenia. Another area of research is the development of more efficient synthesis methods for N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide, which could increase its availability for research purposes. Additionally, further studies are needed to fully understand the mechanism of action of N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide and its effects on various physiological processes.

Synthesis Methods

The synthesis of N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide involves the reaction of 1-benzyl-3-pyrrolidinone with 2-chloro-3-nitrobenzoic acid in the presence of a base catalyst. The resulting compound is then reduced using hydrogen gas and a palladium catalyst to yield N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide. The synthesis method has been optimized to produce high yields of N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide with high purity.

Scientific Research Applications

N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide has been studied for its potential use in scientific research, particularly in the study of certain biological processes. The compound has been found to have a high affinity for the dopamine D3 receptor, which is involved in various neurological processes. N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide has also been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters.

properties

IUPAC Name

N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21N3O2/c25-20-18-9-5-4-8-16(18)12-19(23-20)21(26)22-17-10-11-24(14-17)13-15-6-2-1-3-7-15/h1-9,12,17H,10-11,13-14H2,(H,22,26)(H,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XOVGXIXCWDQDMF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC1NC(=O)C2=CC3=CC=CC=C3C(=O)N2)CC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

347.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.